benzoylcarnitine
benzoylcarnitine
Brand Name:
Vulcanchem
CAS No.:
105450-08-6
VCID:
VC0216616
InChI:
InChI=1S/C14H19NO4/c1-15(2,3)10-12(9-13(16)17)19-14(18)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3/t12-/m1/s1
SMILES:
C[N+](C)(C)CC(CC(=O)[O-])OC(=O)C1=CC=CC=C1
Molecular Formula:
C14H19NO4
Molecular Weight:
265.3 g/mol
benzoylcarnitine
CAS No.: 105450-08-6
Main Products
VCID: VC0216616
Molecular Formula: C14H19NO4
Molecular Weight: 265.3 g/mol
| CAS No. | 105450-08-6 |
|---|---|
| Product Name | benzoylcarnitine |
| Molecular Formula | C14H19NO4 |
| Molecular Weight | 265.3 g/mol |
| IUPAC Name | (3R)-3-benzoyloxy-4-(trimethylazaniumyl)butanoate |
| Standard InChI | InChI=1S/C14H19NO4/c1-15(2,3)10-12(9-13(16)17)19-14(18)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3/t12-/m1/s1 |
| Standard InChIKey | AWUHAZDZHNWQAG-GFCCVEGCSA-N |
| Isomeric SMILES | C[N+](C)(C)C[C@@H](CC(=O)[O-])OC(=O)C1=CC=CC=C1 |
| SMILES | C[N+](C)(C)CC(CC(=O)[O-])OC(=O)C1=CC=CC=C1 |
| Canonical SMILES | C[N+](C)(C)CC(CC(=O)[O-])OC(=O)C1=CC=CC=C1 |
| Synonyms | benzoylcarnitine |
| PubChem Compound | 129022 |
| Last Modified | Nov 11 2021 |
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